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Compound of Interest

Compound Name: L-Phenylalanine-13C6

Cat. No.: B588771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of L-Phenylalanine-13C6, a stable isotope-labeled amino acid crucial for a wide
range of research applications. This document details its physical and chemical characteristics,
provides insights into its use in experimental settings, and explores its interactions with key
biological signaling pathways.

Core Chemical and Physical Properties

L-Phenylalanine-13C6 is a non-radioactive, stable isotope-labeled version of the essential
amino acid L-phenylalanine. In this molecule, the six carbon atoms of the phenyl ring are
replaced with the carbon-13 (3C) isotope. This isotopic enrichment makes it an invaluable
tracer in metabolic research and a reliable internal standard for quantitative analysis, as its
chemical properties are nearly identical to its unlabeled counterpart.[1][2]

General Information
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Property

Value

Reference

Chemical Name

(2S)-2-amino-3-(phenyl-
13C6)propanoic acid

[1](3]

L-Phenyl-13C6-alanine, (S)-2-

Synonyms Amino-3-phenylpropionic acid-  [3][4]
13C6

CAS Number 180268-82-0 [1][41[5]

Molecular Formula 13C6C3H11NO2 [4]

Appearance

White to off-white solid/powder

[6]7]

Physicochemical Data
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Property Value Reference
Molecular Weight 171.15 g/mol [11[31[8]
Exact Mass 171.09910761 Da [3]

Isotopic Purity

=98 atom % 13C

[5]

Chemical Purity

=298%

[5]1°]

Melting Point

270-275 °C (decomposes) (for

unlabeled L-Phenylalanine)

[6]7]

Specific Optical Rotation

[a]25/D -33.0°, ¢ = 1in H20
(for L-Phenylalanine-1-13C)

Solubility

Soluble in water.[4][7]
Solubility in H20: 6.67 mg/mL
(requires sonication and
warming).[2] Poorly soluble in
organic solvents like hexane

and chloroform.[10]

Storage

Store at room temperature,
protected from light and
moisture. For long-term
storage of solutions, -20°C or
-80°C is recommended.[2][5]

Experimental Protocols and Applications

L-Phenylalanine-13C6 is extensively used as an internal standard in mass spectrometry-

based quantitative studies and as a tracer to investigate metabolic pathways.[1][2][4]

Quantification of Phenylalanine using LC-MS/MS with L-
Phenylalanine-13C6 Internal Standard

This protocol outlines a general procedure for the quantification of L-phenylalanine in biological

samples, such as plasma or tissue homogenates, using L-Phenylalanine-13C6 as an internal

standard. The use of a stable isotope-labeled internal standard is the gold standard in
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quantitative mass spectrometry as it corrects for variations in sample preparation and
instrument response.

Methodology:

e Sample Preparation:

o Thaw biological samples (e.g., plasma, tissue homogenate) on ice.

o Precipitate proteins by adding a solvent like acetonitrile or methanol containing a known
concentration of L-Phenylalanine-13C6. A typical ratio is 3:1 (solvent:sample).

o Vortex the mixture thoroughly to ensure complete protein precipitation.

o Centrifuge at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C to pellet the
precipitated proteins.

o Carefully collect the supernatant containing the analyte and internal standard.

o The supernatant can be directly injected into the LC-MS/MS system or dried down and
reconstituted in a suitable solvent for analysis.

e LC-MS/MS Analysis:

o Liquid Chromatography (LC): A reversed-phase column (e.g., C18) is typically used for
separation.

= Mobile Phase A: Water with 0.1% formic acid.

= Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

= Agradient elution is employed to separate phenylalanine from other matrix components.

o Mass Spectrometry (MS): A tandem mass spectrometer (e.g., triple quadrupole) is used
for detection in positive ion mode.

» Selected Reaction Monitoring (SRM): Monitor the specific precursor-to-product ion
transitions for both unlabeled L-phenylalanine and L-Phenylalanine-13C6.
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» L-Phenylalanine:m/z 166.1 - 120.1

» L-Phenylalanine-13C6:m/z 172.1 -~ 126.1

» The specific m/z values may vary slightly depending on the instrument and
derivatization method used.

o Data Analysis:

[e]

Integrate the peak areas for both the analyte and the internal standard.

[e]

Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

o

Generate a calibration curve by plotting the peak area ratios of known standards against
their concentrations.

o

Determine the concentration of L-phenylalanine in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Below is a conceptual workflow for this experimental protocol.

Caption: Workflow for L-Phenylalanine quantification using LC-MS/MS.

Metabolic Tracer Studies

L-Phenylalanine-13C6 is used in metabolic flux analysis to trace the fate of phenylalanine in
various biological systems.[1] By introducing the labeled amino acid, researchers can monitor
its incorporation into proteins and its conversion to other metabolites, such as tyrosine.[11][12]
These studies are critical in understanding protein synthesis rates, amino acid metabolism in
diseases like cancer, and the overall dynamics of metabolic pathways.[1][11][13]

Biological Signhaling Pathways

L-Phenylalanine is not only a building block for proteins but also an active signaling molecule
that can modulate neuronal activity. High concentrations of L-phenylalanine, as seen in
conditions like phenylketonuria (PKU), can have significant neurological effects.[4]

NMDA Receptor Antagonism
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L-Phenylalanine acts as a competitive antagonist at the glycine-binding site of the N-methyl-D-
aspartate (NMDA) receptor.[2][14] The NMDA receptor is a glutamate-gated ion channel that
plays a crucial role in synaptic plasticity, learning, and memory.[14] By competing with the co-
agonist glycine, L-phenylalanine can inhibit the activation of the NMDA receptor, leading to
reduced calcium influx and altered downstream signaling. This inhibitory action is thought to
contribute to the cognitive impairments observed in individuals with PKU.[14]
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Caption: L-Phenylalanine antagonism of the NMDA receptor.

Modulation of Voltage-Gated Calcium Channels

L-Phenylalanine has also been identified as an antagonist of the a2d subunit of voltage-
dependent calcium channels (VDCCs).[2] These channels are critical for neurotransmitter
release, muscle contraction, and gene expression.[15] By binding to the a2 subunit, L-
phenylalanine can modulate the activity of these channels, thereby influencing a wide array of
physiological processes. The precise downstream consequences of this interaction are an
active area of research.

Furthermore, studies have suggested that L-phenylalanine can activate the Calcium-Sensing
Receptor (CaSR), leading to an increase in intracellular calcium levels in certain cell types,
such as pulmonary arterial smooth muscle cells.[16] This indicates a complex role for L-
phenylalanine in calcium signaling.
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Caption: L-Phenylalanine's influence on calcium signaling pathways.

Safety and Handling

L-Phenylalanine-13C6 is a stable, non-radioactive isotopologue and is not considered a
hazardous substance. However, as with any chemical reagent, standard laboratory safety
practices should be followed.

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses, gloves, and
lab coat when handling.[6][7]

» Handling: Avoid inhalation of dust and contact with skin and eyes. Ensure adequate
ventilation in the work area.[6]

o Storage: Store in a tightly sealed container in a dry and well-ventilated place.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a foundational understanding of L-Phenylalanine-13C6 for its
effective application in research and development. Its utility as a tracer and internal standard,
combined with its interesting biological activities, makes it a powerful tool for scientific
investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Phenylalanine-13C6: An In-depth Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588771#|-phenylalanine-13c6-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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